Cas no 1781168-66-8 (2-(4-Bromopyridin-2-yl)propanenitrile)

• Product Name: 2-(4-Bromopyridin-2-yl)propanenitrile
• CAS No: 1781168-66-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 5743067
• PubChem ID: 84781410
• Update Time: 2025-10-11

2-(4-Bromopyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromopyridin-2-yl)propanenitrile
• 1781168-66-8
• EN300-1617400

• Inchi： 1S/C8H7BrN2/c1-6(5-10)8-4-7(9)2-3-11-8/h2-4,6H,1H3
• InChI Key： PNLBIBCWCSLFEB-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)C(C#N)C

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(4-Bromopyridin-2-yl)propanenitrile

Comprehensive Overview of 2-(4-Bromopyridin-2-yl)propanenitrile (CAS No. 1781168-66-8)

2-(4-Bromopyridin-2-yl)propanenitrile (CAS No. 1781168-66-8) is a versatile brominated pyridine derivative widely used in pharmaceutical and agrochemical research. This compound belongs to the class of nitrile-containing heterocycles, which are increasingly important in modern drug discovery due to their unique reactivity and biological activity. The presence of both a bromine substituent and a nitrile functional group makes this molecule particularly valuable for cross-coupling reactions and as a building block in medicinal chemistry.

Recent trends in organic synthesis have highlighted the growing demand for 4-bromopyridine derivatives like 2-(4-Bromopyridin-2-yl)propanenitrile. Researchers are particularly interested in its applications in palladium-catalyzed coupling reactions, which are fundamental to creating complex molecular architectures. The compound's CAS number 1781168-66-8 has seen increased search volume in scientific databases, reflecting its rising importance in small molecule drug development and material science applications.

The structural features of 2-(4-Bromopyridin-2-yl)propanenitrile make it an excellent candidate for structure-activity relationship (SAR) studies. Its pyridine core provides a rigid framework, while the propanenitrile side chain offers flexibility for further modifications. This balance between rigidity and flexibility is crucial in designing molecules with optimal pharmacokinetic properties, a topic of significant interest in current medicinal chemistry research.

In the context of green chemistry initiatives, 2-(4-Bromopyridin-2-yl)propanenitrile has gained attention as a potential intermediate for more sustainable synthetic routes. Its bromine atom serves as an excellent leaving group in various nucleophilic substitution reactions, while the nitrile group can be transformed into multiple functional groups, reducing the need for multi-step syntheses. These properties align well with the pharmaceutical industry's growing emphasis on atom economy and process efficiency.

Analytical characterization of CAS No. 1781168-66-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions has been a subject of recent studies, particularly regarding its storage and handling in research laboratory settings. Proper characterization is essential for ensuring reproducibility in synthetic applications, a critical factor in drug discovery pipelines.

The market for pyridine-based building blocks like 2-(4-Bromopyridin-2-yl)propanenitrile has expanded significantly, driven by increasing R&D activities in targeted therapies and precision medicine. Its CAS number 1781168-66-8 frequently appears in patent literature, particularly in claims related to kinase inhibitors and central nervous system (CNS) active compounds. This reflects the compound's utility in addressing current challenges in drug design and therapeutic development.

From a synthetic chemistry perspective, 2-(4-Bromopyridin-2-yl)propanenitrile offers multiple advantages. Its bromine substituent enables efficient metal-catalyzed cross-couplings, while the nitrile functionality provides access to various transformations, including hydrolysis to carboxylic acids or reduction to primary amines. These features make it a valuable intermediate in multi-step organic synthesis, particularly for constructing biologically active molecules with complex architectures.

Recent publications have highlighted innovative applications of CAS No. 1781168-66-8 in material science, particularly in the development of organic electronic materials. The compound's conjugated system and electron-withdrawing groups make it potentially useful for designing organic semiconductors and photovoltaic materials. This interdisciplinary application demonstrates the compound's versatility beyond traditional pharmaceutical uses.

Quality control standards for 2-(4-Bromopyridin-2-yl)propanenitrile have become more stringent as its applications expand. Analytical methods development for this compound now typically includes chiral purity assessment when relevant, as well as detailed impurity profiling. These advancements reflect the pharmaceutical industry's increasing focus on quality by design (QbD) principles and regulatory compliance in synthetic chemistry.

In conclusion, 2-(4-Bromopyridin-2-yl)propanenitrile (CAS No. 1781168-66-8) represents an important class of heterocyclic building blocks with wide-ranging applications in drug discovery and material science. Its unique combination of reactivity and structural features continues to make it a valuable tool for researchers addressing current challenges in medicinal chemistry and materials development. As synthetic methodologies advance and new applications emerge, the significance of this compound is likely to grow further in scientific research and industrial applications.